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Compound of Interest

Compound Name: Yonkenafil hydrochloride

Cat. No.: B12387563

Introduction

Yonkenafil hydrochloride is a novel and potent selective inhibitor of phosphodiesterase type
5 (PDES5), an enzyme critical in the regulation of cyclic guanosine monophosphate (cGMP)
levels in various tissues.[1][2][3][4] As a PDES5 inhibitor, Yonkenafil hydrochloride modulates
the nitric oxide (NO)/cGMP signaling pathway, making it a valuable tool for research in areas
such as erectile dysfunction, pulmonary arterial hypertension, and neuroprotection.[4][5]
Studies have shown its potential in reducing cerebral infarction, inhibiting neuronal apoptosis,
and enhancing synaptic function, partly by modulating the expression of neurotrophic factors
like BDNF/TrkB and NGF/TrkA.[1][6]

Proper preparation of a stable, concentrated stock solution is the first critical step for ensuring
reproducibility and accuracy in any in vitro or in vivo experiment. This document provides a
detailed protocol for the preparation, storage, and handling of a Yonkenafil hydrochloride
stock solution for research use.

Data Presentation

Quantitative data and key properties for Yonkenafil hydrochloride are summarized in the

table below for quick reference.
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Property Value Source
Chemical Name Yonkenafil hydrochloride GlpBio
Synonym Tunodafil hydrochloride GlpBio
CAS Number 804519-64-0 [1]
Molecular Formula C24H34CINsO4S [1]
Molecular Weight 524.08 g/mol [1]

Primary Target

Phosphodiesterase 5 (PDES5)

[21(31[4]

ICso

2.0nM

[3]

Recommended Solvent

Dimethyl Sulfoxide (DMSO)

[1]

Max Solubility in DMSO

100 mg/mL (190.81 mM)

[1]

Recommended Stock Conc.

10 mM - 100 mM

General Practice

Storage (Stock Solution)

< 1 month at -20°C; <6
months at -80°C

[1]

Experimental Protocols

Materials and Equipment

» Yonkenafil hydrochloride powder (CAS: 804519-64-0)

e Anhydrous or low-water content Dimethyl Sulfoxide (DMSO), sterile

» Analytical balance (sensitive to 0.01 mg)

« Sterile microcentrifuge tubes or cryovials

o Pipettors and sterile pipette tips

e \ortex mixer

o Water bath or heat block set to 37°C

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.glpbio.com/de/catalog/product/view/id/543159/s/yonkenafil-hydrochloride/category/1850/
https://www.glpbio.com/de/catalog/product/view/id/543159/s/yonkenafil-hydrochloride/category/1850/
https://www.glpbio.com/de/catalog/product/view/id/543159/s/yonkenafil-hydrochloride/category/1850/
https://www.biosynth.com/p/EHB51863/804518-63-6-yonkenafil
https://dcchemicals.com/product_show-yonkenafil.html?datasheet=datasheet
https://synapse.patsnap.com/article/what-is-yonkenafil-hydrochloride-used-for
https://dcchemicals.com/product_show-yonkenafil.html?datasheet=datasheet
https://www.glpbio.com/de/catalog/product/view/id/543159/s/yonkenafil-hydrochloride/category/1850/
https://www.glpbio.com/de/catalog/product/view/id/543159/s/yonkenafil-hydrochloride/category/1850/
https://www.glpbio.com/de/catalog/product/view/id/543159/s/yonkenafil-hydrochloride/category/1850/
https://www.benchchem.com/product/b12387563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Ultrasonic bath (sonicator)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Safety Precautions

Yonkenafil hydrochloride is for research use only.[1]

Handle the powdered compound in a fume hood or well-ventilated area to avoid inhalation.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as
needed for different final concentrations or volumes.

e Calculation of Mass:

o The molecular weight (M.Wt) of Yonkenafil hydrochloride is 524.08 g/mol .[1]

o To prepare 1 mL of a 10 mM solution, calculate the required mass using the formula: Mass
(mg) = Molarity (M) x Volume (L) x M.Wt ( g/mol ) x 1000 (mg/qg)

o Mass (mg) = (0.010 mol/L) x (0.001 L) x (524.08 g/mol ) x 1000 mg/g = 5.24 mg

e Weighing the Compound:

o Tare a sterile, empty microcentrifuge tube on the analytical balance.

o Carefully weigh 5.24 mg of Yonkenafil hydrochloride powder directly into the tared tube.

e Dissolution:

o Add 1 mL of sterile DMSO to the tube containing the compound.
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o Cap the tube tightly and vortex thoroughly for 1-2 minutes to mix.

o To aid dissolution: Gently warm the solution to 37°C for 5-10 minutes. Following warming,
place the tube in an ultrasonic bath for 10-15 minutes until the solution is clear and all
particulate matter has dissolved.[1] Visual inspection is critical to ensure complete
solubilization.

» Aliquoting and Storage:

o Once the compound is fully dissolved, briefly centrifuge the tube to collect the solution at
the bottom.

o To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 20 pL) in sterile cryovials or microcentrifuge tubes.[1]

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

o For short-term storage, store aliquots at -20°C for up to one month.[1]
o For long-term storage, store aliquots at -80°C for up to six months.[1]

Note on Working Solutions: When preparing working solutions for cell culture or other agqueous-
based assays, ensure the final concentration of DMSO is non-toxic to the system (typically
<0.5%). Dilute the stock solution in the appropriate aqueous buffer or culture medium
immediately before use.

Visualizations

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the primary signaling pathway affected by Yonkenafil hydrochloride.
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Caption: Workflow for Yonkenafil Hydrochloride Stock Solution Preparation.
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Caption: Simplified Signaling Pathway of Yonkenafil Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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